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Compound of Interest

Compound Name: (Z)-7-Dodecen-1-ol

Cat. No.: B110240 Get Quote

Essential Safety and Handling Guide for (Z)-7-
Dodecen-1-ol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (Z)-7-Dodecen-1-ol in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risk.

(Z)-7-Dodecen-1-ol is a long-chain unsaturated fatty alcohol, commonly used as an insect

semiochemical (pheromone). While long-chain alcohols generally exhibit low toxicity, they can

be mild skin and eye irritants[1]. Due to a lack of specific toxicity data for this compound, it is

crucial to handle it with care, adhering to the precautionary measures outlined below.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended for handling (Z)-7-Dodecen-1-ol.
Recommendations are based on general guidance for handling alcohols and other laboratory

chemicals.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

Protects against

splashes and

aerosols.

Hand Protection Nitrile Gloves
Disposable, minimum

5-mil thickness

Nitrile gloves offer

good resistance to

alcohols, oils, and

greases for incidental

contact[2][3][4]. For

extended contact or

immersion, heavier-

duty gloves may be

necessary. Always

inspect gloves for

damage before use

and replace

immediately if

contaminated[2].

Body Protection Laboratory Coat
Standard, properly

fastened

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area or

fume hood

A respirator may be

necessary if there is a

risk of generating

aerosols or if working

outside of a ventilated

enclosure. Consult

your institution's EHS

for specific guidance.

Hazard and Safety Data
As of this document's creation, specific occupational exposure limits (e.g., PEL, TLV) have not

been established for (Z)-7-Dodecen-1-ol. Therefore, it is essential to minimize exposure

through engineering controls, administrative controls, and appropriate PPE.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Irritant Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)
Irritant Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Irritant Warning
H335: May cause

respiratory irritation

Experimental Protocol: Preparation of a Dilute Solution
for Pheromone Traps
This protocol outlines the steps for safely preparing a dilute solution of (Z)-7-Dodecen-1-ol for

use in insect pheromone traps.

Materials:

(Z)-7-Dodecen-1-ol (neat)

High-purity solvent (e.g., hexane, ethanol)

Volumetric flasks and pipettes

Glass vials with septa for storage

Analytical balance

Procedure:

Preparation:

Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.

Don all required PPE as specified in the table above.
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Assemble all necessary glassware and equipment.

Weighing:

Tare a clean, dry glass vial on the analytical balance.

Using a clean pipette, carefully transfer the required amount of (Z)-7-Dodecen-1-ol into

the vial.

Record the exact weight.

Dilution:

In the chemical fume hood, carefully add the appropriate volume of solvent to the vial

containing the (Z)-7-Dodecen-1-ol to achieve the desired concentration.

For more precise concentrations, quantitatively transfer the weighed (Z)-7-Dodecen-1-ol
to a volumetric flask using the solvent, and then dilute to the mark.

Mixing and Storage:

Cap the flask or vial and gently swirl to ensure the solution is homogeneous.

Transfer the final solution to a properly labeled storage vial. The label should include the

chemical name, concentration, solvent, date of preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials and ignition sources.

Cleanup:

Rinse all glassware with a small amount of solvent and collect the rinsate as hazardous

waste.

Wipe down the work area with an appropriate solvent and cleaning agent.

Dispose of all contaminated disposables (e.g., pipette tips, wipes) in the designated solid

hazardous waste container.
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Remove PPE and wash hands thoroughly.

Disposal Plan
(Z)-7-Dodecen-1-ol, as a component of an insect control system, should be treated as a

pesticide for disposal purposes. All waste, including unused neat material, dilute solutions, and

contaminated materials, must be disposed of as hazardous waste.

Liquid Waste: Collect all liquid waste containing (Z)-7-Dodecen-1-ol in a designated,

labeled, and sealed hazardous waste container. Do not pour down the drain[5].

Solid Waste: All disposables contaminated with (Z)-7-Dodecen-1-ol (e.g., gloves, pipette

tips, absorbent pads) should be placed in a designated solid hazardous waste container.

Empty Containers: Rinse empty containers with a suitable solvent three times. Collect the

rinsate as hazardous waste. The rinsed container can then be disposed of according to your

institution's guidelines for non-hazardous waste, or as instructed on the product label[6].

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for waste pickup[5][7].

Visual Workflow for Safe Handling of (Z)-7-Dodecen-
1-ol
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Safe Handling Workflow for (Z)-7-Dodecen-1-ol

Preparation

Handling & Dilution

Cleanup & Disposal

Waste Management

1. Prepare Work Area
(Chemical Fume Hood)

2. Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

3. Assemble Equipment
(Glassware, Solvent, Chemical)

4. Weigh (Z)-7-Dodecen-1-ol

5. Dissolve and Dilute
(In Fume Hood)

6. Label and Store Solution

Collect Liquid Hazardous Waste

7. Rinse Glassware
(Collect Rinsate as Waste)

8. Dispose of Contaminated Solids

9. Clean Work Area Collect Solid Hazardous Waste

10. Remove PPE & Wash Hands Arrange for EHS Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (Z)-7-Dodecen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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